Cas no 57422-77-2 (PBB 9)

• Product Name: PBB 9
• CAS No: 57422-77-2
• MF: C₁₂H₈Br₂
• MW: 311.999921798706
• CID: 372433
• PubChem ID: 180583
• Update Time: 2025-04-19

PBB 9 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,5-dibromo-
• 1,4-dibromo-2-phenylbenzene
• 2,5-Dibromobiphenyl
• 2,5-Dibromobiphenyl50µg
• 57422-77-2
• UNII-WO0GQ8PV7P
• 1,1'-Biphenyl, 2,5-dibromo
• PBB 009
• DTXSID5074763
• InChI=1/C12H8Br2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8
• SCHEMBL3007914
• PBB-No. 9
• 1,1'-biphenyl, 2,5-dibromo-
• PBB 9
• NS00114374
• 2,5-Dibromo-1,1'-biphenyl
• Q27292742
• WO0GQ8PV7P
• 2,5-Dibromo-1,1'-biphenyl #
• MFCD00152387

• Inchi： 1S/C12H8Br2/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： MHQCPXUMZCNOSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 309.89900
• Monoisotopic Mass: 309.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.667
• Boiling Point: 332 °C at 760 mmHg
• Flash Point: 179.4 °C
• Refractive Index: 1.625
• PSA: 0.00000
• LogP: 4.87860